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Compound of Interest

Compound Name:
1,2-Epoxy-10(14)-

furanogermacren-6-one

Cat. No.: B15591294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties, spectroscopic

data, and biological activities of epoxy-furanogermacrenes, a class of sesquiterpenoids with

potential applications in drug discovery. The information is compiled from peer-reviewed

scientific literature to support research and development efforts in this area.

Core Chemical Structure and Properties
Epoxy-furanogermacrenes are a subclass of furanogermacrene sesquiterpenoids

characterized by a ten-membered germacrane ring fused to a furan ring, and containing at

least one epoxide functional group. A representative and well-characterized example of this

class is rel-1S,2S-epoxy-4R-furanogermacr-10(15)-en-6-one, isolated from the gum resin of

Commiphora myrrha.[1][2][3]

The molecular formula of this compound is C₁₅H₁₈O₃.[4] Its structure features a 1,2-epoxide

ring and a carbonyl group within the germacrane framework.[4] The presence of these reactive

functional groups, in conjunction with the furan ring, suggests a rich and varied chemical

reactivity.

The chemical stability and reactivity of the epoxy-germacrane skeleton are influenced by the

position of the epoxide and other functional groups. For instance, acid-catalyzed

rearrangements are a known reaction pathway for epoxygermacranolides, leading to the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15591294?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/11720534/
https://www.researchwithrutgers.com/en/publications/furanosesquiterpenoids-of-commiphora-myrrha/
https://www.researchgate.net/publication/11634144_Furanosesquiterpenoids_of_Commiphora_myrrha
https://pubs.acs.org/doi/10.1021/np010072j
https://pubs.acs.org/doi/10.1021/np010072j
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


formation of other sesquiterpenoid skeletons such as furanoheliangolides and cadinanes. This

highlights the potential for these natural products to serve as precursors for the synthesis of a

diverse range of other compounds.

Spectroscopic Data
The structural elucidation of epoxy-furanogermacrenes relies heavily on modern spectroscopic

techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS). The following table summarizes the key spectroscopic data for rel-1S,2S-

epoxy-4R-furanogermacr-10(15)-en-6-one.

Parameter Value Reference

Molecular Formula C₁₅H₁₈O₃ [4]

Mass Spectrometry [M+1]⁺ at m/z 247 (APCI-MS) [4]

¹H NMR (500 MHz, CDCl₃)
δ 7.04 (1H, q, J = 1.2 Hz), 2.13

(3H, d, J = 1.2 Hz)
[4]

¹³C NMR δ 200.7 (C=O) [4]

Note: The complete ¹H and ¹³C NMR data for rel-1S,2S-epoxy-4R-furanogermacr-10(15)-en-6-

one, while mentioned in the source literature, is not fully publicly available in the retrieved

search results. The provided values are key characteristic shifts mentioned in the publication. A

full analysis would require access to the complete spectroscopic data table from the original

publication.

Experimental Protocols
Isolation of Epoxy-Furanogermacrenes from
Commiphora myrrha
The following is a generalized protocol for the isolation of epoxy-furanogermacrenes based on

the methodology described for the extraction of furanosesquiterpenoids from Commiphora

myrrha.

Workflow for the Isolation of Epoxy-Furanogermacrenes
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Start: Commiphora myrrha gum resin

Extraction with Ethyl Acetate at Room Temperature

Concentration under Reduced Pressure

Silica Gel Column Chromatography

Preparative HPLC

Isolated Epoxy-Furanogermacrenes

Click to download full resolution via product page

Caption: Workflow for the isolation of epoxy-furanogermacrenes.

Detailed Steps:

Extraction: The gum exudates of Commiphora myrrha are extracted with ethyl acetate at

room temperature for an extended period (e.g., one week). The mixture is then filtered.[4]

Concentration: The combined ethyl acetate extracts are concentrated under reduced

pressure to yield a crude extract.[4]

Fractionation: The crude extract is subjected to silica gel column chromatography to

separate the components based on polarity.
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Purification: Fractions containing the desired epoxy-furanogermacrenes are further purified

using preparative High-Performance Liquid Chromatography (HPLC) to yield the pure

compounds.

Cytotoxicity Bioassay
The cytotoxic activity of epoxy-furanogermacrenes can be evaluated using various cancer cell

lines. The following protocol is a standard clonogenic assay for assessing the cytotoxicity

against the MCF-7 human breast cancer cell line.

Logical Flow of a Clonogenic Assay
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Start: MCF-7 Cell Culture

Seed cells in 6-well plates

Treat with varying concentrations of epoxy-furanogermacrene

Incubate for 14 days to allow colony formation

Fix colonies with Methanol/Acetic Acid

Stain colonies with Crystal Violet

Count colonies (≥50 cells)

Calculate Plating Efficiency and IC50

End: Determine Cytotoxicity
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Caption: Logical flow of a clonogenic assay for cytotoxicity testing.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15591294?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Steps:

Cell Seeding: MCF-7 cells are seeded at a low density (e.g., 150 cells/flask) in T25 culture

flasks.

Treatment: The cells are treated with various concentrations of the test compound (epoxy-

furanogermacrene).

Incubation: The treated cells are incubated for a period of two weeks to allow for the

formation of colonies. The culture medium is changed every two days.

Fixation and Staining: After the incubation period, the cells are fixed with a methanol/acetic

acid solution and then stained with crystal violet.

Colony Counting: Colonies containing 50 or more cells are counted.

Data Analysis: The plating efficiency is calculated as the number of colonies formed divided

by the number of cells seeded. The IC₅₀ value, the concentration at which 50% of cell growth

is inhibited, is then determined.

Biological Activity
Epoxy-furanogermacrenes have demonstrated biological activity, with a notable example being

the weak cytotoxic effect of rel-1S,2S-epoxy-4R-furanogermacr-10(15)-en-6-one against the

MCF-7 human breast cancer cell line, exhibiting an IC₅₀ value of 40 μM in a clonogenic assay.

[1][2][3] Other related furanosesquiterpenoids from Commiphora myrrha have been

investigated for a range of biological activities, including anti-inflammatory, antibacterial, and

antifungal properties. The presence of the epoxide and furan moieties in the germacrane

skeleton is believed to be crucial for their bioactivity.

Signaling Pathways
The precise signaling pathways through which epoxy-furanogermacrenes exert their cytotoxic

effects are not yet fully elucidated. However, many natural products with cytotoxic properties

are known to induce apoptosis (programmed cell death) in cancer cells. A generalized

hypothetical signaling pathway for apoptosis induction is presented below. Further research is
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required to determine the specific molecular targets and pathways affected by this class of

compounds.

Hypothetical Apoptosis Induction Pathway

Epoxy-Furanogermacrene

Induction of Cellular Stress

Upregulation of Pro-Apoptotic Proteins (e.g., Bax, Bak) Downregulation of Anti-Apoptotic Proteins (e.g., Bcl-2)

Mitochondrial Outer Membrane Permeabilization

Cytochrome c Release

Caspase Cascade Activation

Apoptosis
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Caption: Hypothetical signaling pathway for apoptosis induction.
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This guide provides a foundational understanding of the chemical and biological properties of

epoxy-furanogermacrenes. The detailed experimental protocols and structured data

presentation are intended to facilitate further research and development of these promising

natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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